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Compound of Interest

Compound Name:
2-(4-Methylpiperazin-1-

yl)ethanethioamide

Cat. No.: B063938 Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

Chemical Structure and Identity
CAS Number: 164926-91-4 Chemical Name: 2-(4-Methylpiperazin-1-yl)ethanethioamide
Molecular Formula: C₇H₁₅N₃S SMILES: S=C(N)CN1CCN(C)CC1

Structural Diagram:

Caption: 2D structure of 2-(4-Methylpiperazin-1-yl)ethanethioamide.

Available Data
A comprehensive search of publicly available scientific literature and chemical databases has

revealed limited information regarding the compound with CAS number 164926-91-4. The

primary information available is its chemical structure and basic identifiers.
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Parameter Value Source

CAS Number 164926-91-4 Public chemical databases

Chemical Name
2-(4-Methylpiperazin-1-

yl)ethanethioamide
Public chemical databases

Molecular Formula C₇H₁₅N₃S Calculated from structure

SMILES S=C(N)CN1CCN(C)CC1 Public chemical databases

Experimental Protocols and Biological Activity
At present, there are no detailed experimental protocols, quantitative data, or studies on the

biological activity or signaling pathways specifically associated with 2-(4-Methylpiperazin-1-
yl)ethanethioamide (CAS 164926-91-4) available in the public domain. Research into this

specific chemical entity, if any, has not been published in accessible scientific literature.

Signaling Pathways and Experimental Workflows
Due to the absence of published research on the biological effects of 2-(4-Methylpiperazin-1-
yl)ethanethioamide, there are no known signaling pathways, experimental workflows, or

logical relationships to be diagrammed.

Conclusion
This document provides the definitive chemical structure of CAS number 164926-91-4, 2-(4-
Methylpiperazin-1-yl)ethanethioamide. However, for professionals in research and drug

development, it is crucial to note the current lack of publicly available data concerning its

synthesis, experimental use, and biological function. Further research would be required to

elucidate these aspects.

To cite this document: BenchChem. [Technical Dossier: 2-(4-Methylpiperazin-1-
yl)ethanethioamide (CAS 164926-91-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b063938#cas-number-164926-91-4-chemical-
structure]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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